Cas no 2208-04-0 (Ethanaminium,2-(benzoyloxy)-N,N,N-trimethyl-)

• Product Name: Ethanaminium,2-(benzoyloxy)-N,N,N-trimethyl-
• CAS No: 2208-04-0
• MF: C₁₂H₁₈NO₂
• MW: 208.27682352066
• CID: 269169
• PubChem ID: 16632
• Update Time: 2025-04-19

Ethanaminium,2-(benzoyloxy)-N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2-(benzoyloxy)-N,N,N-trimethyl-
• 2-benzoyloxyethyl(trimethyl)azanium
• 2-hydroxy-N,N,N-trimethylethanaminium benzoate
• Benzoylcholine
• Choline benzoate
• 2-(Benzoyloxy)-N,N,N-trimethylethanaminium
• Ethanaminium, 2-(benzoyloxy)-N,N,N-trimethyl-
• CHEBI:177037
• 2-Benzoyloxyethyl-Trimethyl-Azanium
• InChI=1/C12H18NO2/c1-13(2,3)9-10-15-12(14)11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3/q+1
• BDBM85259
• AE4LP5VL2P
• 2-benzoyloxyethyl-trimethyl-azanium iodide
• NCGC00174550-01
• 2208-04-0
• DTXSID20176574
• HOPVGFKDVOOCHD-UHFFFAOYSA-
• TimTec1_001325
• EINECS 218-629-6
• Q63408705
• SCHEMBL2221655

• Inchi： 1S/C12H18NO2/c1-13(2,3)9-10-15-12(14)11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3/q+1
• InChI Key： HOPVGFKDVOOCHD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 208.13384
• Monoisotopic Mass: 208.133754
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters